Cas no 827611-49-4 (L-Lysine,mono[2-[[(Z)-[1-(2-amino-4-thiazolyl)-2-[[(2S,3S)-2-methyl-4-oxo-1-sulfo-3-azetidinyl]amino]-2-oxoethylidene]amino]oxy]-2-methylpropanoate])

• Product Name: L-Lysine,mono[2-[[(Z)-[1-(2-amino-4-thiazolyl)-2-[[(2S,3S)-2-methyl-4-oxo-1-sulfo-3-azetidinyl]amino]-2-oxoethylidene]amino]oxy]-2-methylpropanoate]
• CAS No: 827611-49-4
• MF: C₁₉H₃₁N₇O₁₀S₂
• MW: 581.620341539383
• CID: 683046
• PubChem ID: 11204019
• Update Time: 2025-04-19

L-Lysine,mono[2-[[(Z)-[1-(2-amino-4-thiazolyl)-2-[[(2S,3S)-2-methyl-4-oxo-1-sulfo-3-azetidinyl]amino]-2-oxoethylidene]amino]oxy]-2-methylpropanoate] Chemical and Physical Properties

Names and Identifiers

• L-Lysine,mono[2-[[(Z)-[1-(2-amino-4-thiazolyl)-2-[[(2S,3S)-2-methyl-4-oxo-1-sulfo-3-azetidinyl]amino]-2-oxoethylidene]amino]oxy]-2-methylpropanoate]
• Aztreonam lysinate
• Aztreonam (lysine)
• Aztreonam l-lysine salt
• 827611-49-4
• AZTREONAM LYSINE [EMA EPAR]
• AZTREONAM L-LYSINE SALT [MI]
• HY-129949
• CS-0108853
• L-LYSINE, MONO(2-(((Z)-(1-(2-AMINOTHIZOL-4-YL)-2-((2S,3S)-2-METHYL-4-OXO-1-SULFOAZETIDIN-3-YL)AMINO)-2-OXOETHYLIDENE)AMINO)OXY)-2-METHYLPROPANOATE
• Cayston
• Aztreonam lysine
• XNM7LT65NP
• AZTREONAM LYSINE [MART.]
• AKOS040746610
• Corus 1020
• L-Lysine, mono(2-(((Z)-(1-(2-amino-4-thiazolyl)-2-(((2S,3S)-2-methyl-4-oxo-1-sulfo-3-azetidinyl)amino)-2-oxoethylidene)amino)oxy)-2-methylpropanoate)
• CHEMBL3833340
• AZTREONAM LYSINE [WHO-DD]
• CORUS-1020
• Corus1020
• 2-[(Z)-[1-(2-amino-1,3-thiazol-4-yl)-2-[[(2S,3S)-2-methyl-4-oxo-1-sulfoazetidin-3-yl]amino]-2-oxoethylidene]amino]oxy-2-methylpropanoic acid;(2S)-2,6-diaminohexanoic acid
• L-LYSINE, 2-(((Z)-(1-(2-AMINO-4-THIAZOLYL)-2-(((2S,3S)-2-METHYL-4-OXO-1-SULFO-3-AZETIDINYL)AMINO)-2-OXOETHYLIDENE)AMINO)OXY)-2-METHYLPROPANOATE (1:1)

• Inchi： 1S/C13H17N5O8S2.C6H14N2O2/c1-5-7(10(20)18(5)28(23,24)25)16-9(19)8(6-4-27-12(14)15-6)17-26-13(2,3)11(21)22;7-4-2-1-3-5(8)6(9)10/h4-5,7H,1-3H3,(H2,14,15)(H,16,19)(H,21,22)(H,23,24,25);5H,1-4,7-8H2,(H,9,10)/b17-8-;/t5-,7-;5-/m00/s1
• InChI Key： KPPBAEVZLDHCOK-JHBYREIPSA-N
• SMILES： S(N1C([C@H]([C@@H]1C)NC(/C(/C1=CSC(N)=N1)=N\OC(C(=O)O)(C)C)=O)=O)(=O)(=O)O.OC([C@H](CCCCN)N)=O

Computed Properties

• Exact Mass: 581.15738256g/mol
• Monoisotopic Mass: 581.15738256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 38
• Rotatable Bond Count: 12
• Complexity: 914
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 328Ų